Cas no 2060042-96-6 (3-(3-ethyl-1,2,4-oxadiazol-5-yl)methyloxolan-3-ol)

• Product Name: 3-(3-ethyl-1,2,4-oxadiazol-5-yl)methyloxolan-3-ol
• CAS No: 2060042-96-6
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• MDL: MFCD30498325
• CID: 5222277
• PubChem ID: 131487180
• Update Time: 2025-11-07

3-(3-ethyl-1,2,4-oxadiazol-5-yl)methyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Furanol, 3-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]tetrahydro-
• 3-(3-ethyl-1,2,4-oxadiazol-5-yl)methyloxolan-3-ol

• MDL： MFCD30498325
• Inchi： 1S/C9H14N2O3/c1-2-7-10-8(14-11-7)5-9(12)3-4-13-6-9/h12H,2-6H2,1H3
• InChI Key： ZKJYNLJZWHMEAL-UHFFFAOYSA-N
• SMILES： O1CCC(CC2ON=C(CC)N=2)(O)C1

Additional information on 3-(3-ethyl-1,2,4-oxadiazol-5-yl)methyloxolan-3-ol

Research Briefing on 3-(3-ethyl-1,2,4-oxadiazol-5-yl)methyloxolan-3-ol (CAS: 2060042-96-6)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of heterocyclic compounds, particularly those containing oxadiazole and oxolane moieties. Among these, 3-(3-ethyl-1,2,4-oxadiazol-5-yl)methyloxolan-3-ol (CAS: 2060042-96-6) has emerged as a promising candidate for therapeutic applications. This briefing synthesizes the latest research on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

The compound, characterized by its unique 1,2,4-oxadiazole and oxolane structural features, has been investigated for its role as a modulator of various biological pathways. Recent studies have demonstrated its efficacy in targeting enzymes involved in inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapy.

Synthetic routes to 3-(3-ethyl-1,2,4-oxadiazol-5-yl)methyloxolan-3-ol have been optimized to enhance yield and purity. A novel one-pot synthesis method, developed by researchers at the University of Cambridge, utilizes a copper-catalyzed cyclization reaction, achieving a yield of 78% with high enantiomeric purity. This methodological advancement is critical for scaling up production for preclinical studies.

In vitro and in vivo studies have further elucidated the compound's pharmacokinetic properties. A 2024 preclinical trial highlighted its favorable blood-brain barrier permeability, making it a viable candidate for treating central nervous system (CNS) disorders. Additionally, its metabolic stability in human liver microsomes suggests a reduced risk of hepatotoxicity, a common limitation of similar compounds.

Despite these promising findings, challenges remain. The compound's solubility in aqueous media is suboptimal, necessitating formulation strategies such as nanoparticle encapsulation or prodrug derivatization. Collaborative efforts between academia and industry are underway to address these limitations and accelerate translational research.

In conclusion, 3-(3-ethyl-1,2,4-oxadiazol-5-yl)methyloxolan-3-ol represents a compelling case study in the intersection of chemical synthesis and therapeutic innovation. Ongoing research aims to validate its clinical potential, particularly in inflammation and CNS diseases, while addressing formulation challenges. This compound exemplifies the dynamic progress in medicinal chemistry, underscoring the importance of structural optimization and multidisciplinary collaboration.